Cas no 22204-94-0 (6-methyl-9-[2-(6-methylpyridin-3-yl)ethyl]-2,3,4,9-tetrahydro-1H-carbazole)

6-methyl-9-[2-(6-methylpyridin-3-yl)ethyl]-2,3,4,9-tetrahydro-1H-carbazole structure
22204-94-0 structure
Product name:6-methyl-9-[2-(6-methylpyridin-3-yl)ethyl]-2,3,4,9-tetrahydro-1H-carbazole
CAS No:22204-94-0
MF:C21H24N2
MW:304.42866
CID:1408140
PubChem ID:23619755

6-methyl-9-[2-(6-methylpyridin-3-yl)ethyl]-2,3,4,9-tetrahydro-1H-carbazole Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-9-[2-(6-methylpyridin-3-yl)ethyl]-2,3,4,9-tetrahydro-1H-carbazole
    • 6-METHYL-9-(2-(2-METHYL-5-PYRIDYL)ETHYL)-1,2,3,4-TETRAHYDROCARBAZOLE SULFATE
    • U7ZM52A3NT
    • UNII-U7ZM52A3NT
    • 22204-94-0
    • 6-Methyl-9-(2-(2-methyl-5-pyridyl)ethyl)-1,2,3,4-tetrahydrocarbazole sulphate
    • Inchi: InChI=1S/C21H24N2.H2O4S/c1-15-7-10-21-19(13-15)18-5-3-4-6-20(18)23(21)12-11-17-9-8-16(2)22-14-17;1-5(2,3)4/h7-10,13-14H,3-6,11-12H2,1-2H3;(H2,1,2,3,4)
    • InChI Key: XUCJJCRLGLINLS-UHFFFAOYSA-N
    • SMILES: CC1=CC2=C(C=C1)N(C3=C2CCCC3)CCC4=CN=C(C=C4)C.OS(=O)(=O)O

Computed Properties

  • Exact Mass: 304.19412
  • Monoisotopic Mass: 402.16132849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 477
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 17.82

6-methyl-9-[2-(6-methylpyridin-3-yl)ethyl]-2,3,4,9-tetrahydro-1H-carbazole Related Literature

Recommend Articles

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited